Cas no 580-35-8 (2,4,6-Triphenylpyridine)

• Product Name: 2,4,6-Triphenylpyridine
• CAS No: 580-35-8
• MF: C₂₃H₁₇N
• MW: 307.387785673141
• MDL: MFCD00014630
• CID: 372453
• PubChem ID: 354333963
• Update Time: 2025-10-28

2,4,6-Triphenylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,4,6-triphenyl-
• 2,4,6-Triphenylpyridine
• 2,4,6-diphenylpyridine
• 2,4,6-Triphenyl-pyridin
• 2,6-Triphenylpyridine
• Pyridine,2,4,6-triphenyl
• Pyridine,4,6-triphenyl
• Pyridine, 2,4,6-triphenyl-
• 2,4,6-Triphenyl-pyridine
• FRZHWQQBYDFNTH-UHFFFAOYSA-N
• NSC2245
• Pyridine,4,6-triphenyl-
• 2,4,6,-triphenylpyridine
• 2,4,6-TRIPHENYL PYRIDINE
• BCP15453
• SBB007852
• STK391423
• VP13999
• LS41965
• BAS 00665824
• HC150184
• InChI=1/C23H17N/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)24-23(17-21)20-14-8-3-9-15-20/h1-17
• AB01099975-04
• NCGC00331413-01
• YSCH0044
• T72658
• NSC-2245
• UPCMLD0ENAT0505-1329:001
• SY056269
• CHEMBL27882
• CS-W012081
• AKOS001031352
• MFCD00014630
• FT-0609919
• A831709
• 2.4.6-TRICHLORO-1.3.5-TRIPHENYLBORAZINE
• NSC 2245
• DTXSID30206730
• Z56174224
• T3394
• EN300-18207989
• SCHEMBL960513
• 580-35-8
• DB-019855

• MDL： MFCD00014630
• Inchi： 1S/C23H17N/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)24-23(17-21)20-14-8-3-9-15-20/h1-17H
• InChI Key： FRZHWQQBYDFNTH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 307.13600
• Monoisotopic Mass: 307.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• Melting Point: 139.0 to 143.0 deg-C
• PSA: 12.89000
• LogP: 6.08260
• λmax: 312(EtOH)(lit.)

2,4,6-Triphenylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,4,6-Triphenylpyridine

Introduction to 2,4,6-Triphenylpyridine (CAS No. 580-35-8)

2,4,6-Triphenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 580-35-8, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring fused with a benzene-like structure. The presence of three phenyl groups at the 2, 4, and 6 positions enhances its molecular complexity and opens up diverse possibilities for chemical modifications and functional applications.

The structural motif of 2,4,6-triphenylpyridine makes it a versatile intermediate in synthetic chemistry. Its triphenyl substitution pattern contributes to unique electronic and steric properties, which are exploited in various chemical reactions and material science applications. The compound’s ability to act as a ligand or a building block in complex molecular architectures has made it a subject of interest for researchers exploring new synthetic pathways and functional materials.

In recent years, advancements in medicinal chemistry have highlighted the potential of 2,4,6-triphenylpyridine as a scaffold for developing novel therapeutic agents. Its pyridine core is a common pharmacophore in many bioactive molecules, and the phenyl rings provide opportunities for further derivatization to enhance binding affinity and selectivity. Studies have demonstrated its utility in designing compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The structural flexibility of this molecule allows chemists to fine-tune its pharmacological profile by introducing additional functional groups or altering the substitution pattern.

One of the most compelling aspects of 2,4,6-triphenylpyridine is its role in material science applications. The compound’s aromatic nature and extended π-conjugation system make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored its derivatives as emissive materials or charge transport agents due to their tunable electronic properties. Furthermore, the compound’s stability under various conditions enhances its suitability for industrial-scale applications in electronic devices.

The synthesis of 2,4,6-triphenylpyridine (CAS No. 580-35-8) typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Common synthetic routes include palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies to introduce the phenyl groups at specific positions. These synthetic methodologies highlight the compound’s importance as a key intermediate in industrial and academic research laboratories alike.

Recent research has also delved into the spectroscopic and computational studies of 2,4,6-triphenylpyridine, aiming to elucidate its electronic structure and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and density functional theory (DFT) calculations have provided valuable insights into its molecular geometry and electronic properties. These studies not only enhance our fundamental understanding of the compound but also guide the design of more sophisticated derivatives with tailored functionalities.

The pharmaceutical industry has been particularly interested in exploring 2,4,6-triphenylpyridine as a lead compound for drug discovery programs. Its structural features allow for easy modification to develop molecules that interact with biological targets such as enzymes or receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression or modulating neurotransmitter receptors for neurological disorders. The ongoing development of such derivatives underscores the enduring relevance of this scaffold in modern drug design.

Moreover, the agrochemical sector has also leveraged 2,4,6-triphenylpyridine (CAS No. 580-35-8) for designing novel pesticides and herbicides. Its structural framework provides an excellent platform for creating compounds that exhibit potent activity against pests while maintaining environmental safety. Researchers are continuously refining synthetic strategies to produce more efficient and sustainable agrochemicals based on this scaffold.

In conclusion,2,4,6-triphenylpyridine represents a multifaceted compound with broad applications across chemistry research pharmaceuticals materials science It continues to be an object study innovation due versatility reactivity potential It will undoubtedly remain central focus scientific community years ahead